Cas no 780700-12-1 (1-methyl-3-(pyrrolidin-2-yl)-1H-indole)

• Product Name: 1-methyl-3-(pyrrolidin-2-yl)-1H-indole
• CAS No: 780700-12-1
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 553631
• PubChem ID: 45588
• Update Time: 2024-03-01

1-methyl-3-(pyrrolidin-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,1-methyl-3-(2-pyrrolidinyl)-
• 1H-Indole,1-methyl-3-(2-pyrrolidinyl)-(9CI)
• 1-Methyl-3-pyrrolidin-2-yl-1H-indole
• 1H-Indole, 1-methyl-3-(2-pyrrolidinyl)-
• 1-methyl-3-(pyrrolidin-2-yl)-1H-indole

• Inchi： 1S/C13H16N2/c1-15-9-11(12-6-4-8-14-12)10-5-2-3-7-13(10)15/h2-3,5,7,9,12,14H,4,6,8H2,1H3
• InChI Key： MHUGNQWXLUJVNZ-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2)C(C2CCCN2)=C1

Computed Properties

• Exact Mass: 200.131348519g/mol
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles